Cas no 1261910-59-1 (4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid
• CAS No: 1261910-59-1
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18320594
• CID: 2762896
• PubChem ID: 53226495
• Update Time: 2025-11-06

4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2'-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
• DTXSID10690113
• MFCD18320594
• 4-CHLORO-2-(2-FLUORO-4-METHOXYPHENYL)BENZOIC ACID
• 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
• 1261910-59-1
• 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid

• MDL： MFCD18320594
• Inchi： 1S/C14H10ClFO3/c1-19-9-3-5-10(13(16)7-9)12-6-8(15)2-4-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： KJBZRNMUFPINID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC(=CC=1F)OC

Computed Properties

• Exact Mass: 280.03
• Monoisotopic Mass: 280.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.8

Additional information on 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid

Comprehensive Overview of 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1261910-59-1)

4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS No. 1261910-59-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique structural framework, combining a chloro-substituted benzene ring with a fluoro- and methoxy-substituted phenyl group. Its molecular formula, C₁₄H₁₀ClFO₃, reflects its potential as a versatile intermediate in synthetic chemistry.

The compound's dual-functionalized aromatic system makes it particularly valuable for designing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, especially in developing small-molecule inhibitors targeting specific enzymes or receptors. Recent studies suggest its structural motifs may contribute to improved pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability.

In the context of green chemistry trends, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid has been investigated for its potential in sustainable synthesis routes. Many users searching for "eco-friendly benzoic acid derivatives" or "fluorinated pharmaceutical intermediates" will find this compound relevant to their queries. Its balanced lipophilicity, indicated by calculated LogP values, makes it particularly interesting for medicinal chemistry optimization projects.

The compound's crystalline properties and thermal stability have been characterized through advanced analytical techniques, including X-ray diffraction and differential scanning calorimetry. These properties are crucial for formulation scientists working on solid dosage forms, addressing common search queries about "API characterization methods" and "polymorph screening techniques".

From a structure-activity relationship perspective, the strategic placement of the fluoro and methoxy substituents offers opportunities for molecular docking studies. Computational chemists frequently search for "halogen bonding in drug design", making this compound's chloro-fluoro combination particularly noteworthy. The ortho-substitution pattern also influences its conformational rigidity, a feature often desired in fragment-based drug discovery.

In analytical chemistry applications, 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid serves as an excellent reference standard for HPLC method development, particularly for chromatographic separation of aromatic acids. Laboratories frequently search for "HPLC standards for acidic compounds" or "UV-active calibration standards", where this compound's strong chromophore system provides excellent detection sensitivity.

The compound's synthetic versatility allows for various derivatization pathways, including esterification, amide formation, and cross-coupling reactions. These transformations align with current research trends in "late-stage functionalization" and "diversity-oriented synthesis", addressing frequent search queries from synthetic organic chemists.

Quality control aspects of 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid are equally important, with specifications typically including HPLC purity ≥98% and rigorous residual solvent analysis. These parameters respond to industry demands for "high-purity building blocks" and "GMP-compatible intermediates", common search terms in pharmaceutical development circles.

Emerging applications in material science have also been explored, particularly regarding the compound's potential as a ligand precursor for metal-organic frameworks (MOFs). This connects with growing interest in "functional organic linkers" and "porous material design", frequently searched topics in advanced materials research.

From a regulatory perspective, proper handling and storage recommendations for 4-Chloro-2-(2-fluoro-4-methoxyphenyl)benzoic acid emphasize moisture-sensitive characteristics and light protection requirements. These practical considerations address common laboratory queries about "compound storage conditions" and "chemical stability best practices".